Cas no 2171518-39-9 (2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutyl}acetic acid)

• Product Name: 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutyl}acetic acid
• CAS No: 2171518-39-9
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5770390
• PubChem ID: 165575031
• Update Time: 2025-10-29

2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]cyclobutyl}acetic acid
• EN300-1558965
• 2171518-39-9
• 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutyl}acetic acid

• Inchi： 1S/C26H30N2O5/c1-15(2)24(25(31)27-17-11-16(12-17)13-23(29)30)28-26(32)33-14-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,15-17,22,24H,11-14H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： BIKPQXQAKYFMPD-UHFFFAOYSA-N
• SMILES： O=C(C(C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CC(CC(=O)O)C1

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutyl}acetic acid

Comprehensive Overview of 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutyl}acetic acid (CAS No. 2171518-39-9)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutyl}acetic acid (CAS No. 2171518-39-9) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as Fmoc-protected cyclobutyl acetic acid derivative, is a critical intermediate in peptide synthesis and drug discovery. Its Fmoc (9H-fluoren-9-ylmethoxycarbonyl) group serves as a protective moiety, enabling selective reactions in complex molecular architectures.

The growing interest in peptide-based therapeutics and targeted drug delivery systems has propelled the demand for high-purity intermediates like 2171518-39-9. Researchers frequently search for "Fmoc-protected amino acid derivatives" or "cyclobutyl acetic acid applications" to explore its role in modern medicinal chemistry. The compound's cyclobutyl ring offers conformational rigidity, which is advantageous in designing bioactive molecules with enhanced stability and specificity. This aligns with the current trend of developing next-generation peptide drugs and small-molecule inhibitors.

From a synthetic perspective, 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutyl}acetic acid is synthesized via multi-step organic reactions, including amidation and carboxylation processes. Its CAS No. 2171518-39-9 is frequently referenced in patent literature and academic journals, highlighting its relevance in bioconjugation and proteomics research. The compound's compatibility with solid-phase peptide synthesis (SPPS) makes it indispensable for producing customized peptides, a hot topic in personalized medicine and biopharmaceuticals.

Another area of interest is the compound's potential in cancer research and immunotherapy. Scientists investigating "peptide-drug conjugates" or "Fmoc deprotection techniques" often encounter 2171518-39-9 as a key building block. Its methylbutanamido side chain contributes to improved solubility and bioavailability, addressing common challenges in drug formulation. Furthermore, the acetic acid terminus allows for further functionalization, enabling linkage to other pharmacophores or labeling agents.

Quality control and analytical characterization of 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutyl}acetic acid are critical for ensuring reproducibility in research. Techniques such as HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to verify its purity and structural integrity. The compound's CAS registry number (2171518-39-9) serves as a universal identifier, facilitating seamless collaboration across global research institutions.

In conclusion, 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutyl}acetic acid represents a versatile tool in contemporary chemical and biomedical research. Its applications span from peptide engineering to drug development, resonating with current scientific priorities like precision medicine and biodegradable materials. As the demand for innovative therapeutic agents grows, this compound will undoubtedly remain a focal point in both academic and industrial settings.